Cas no 959430-09-2 (3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide
• CAS No: 959430-09-2
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• MDL: MFCD20725925
• CID: 4773261
• PubChem ID: 54775551
• Update Time: 2026-02-26

3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-cyclopentyl-1H-pyrazole-4-carboxamide
• 3-amino-1-cyclopentylpyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 3-amino-1-cyclopentyl-
• STL415461
• 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide

• MDL： MFCD20725925
• Inchi： 1S/C9H14N4O/c10-8-7(9(11)14)5-13(12-8)6-3-1-2-4-6/h5-6H,1-4H2,(H2,10,12)(H2,11,14)
• InChI Key： HFEWCJHLJIOTBV-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=NN(C=1)C1CCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 0.5
• Topological Polar Surface Area: 86.9

Additional information on 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide

3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide (CAS No. 959430-09-2)

The compound 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide (CAS No. 959430-09-2) is a specialized organic chemical with a unique structure that combines a pyrazole ring, a cyclopentyl group, and an amino carboxamide moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its molecular structure, characterized by the presence of a pyrazole ring system, makes it a versatile building block for further chemical modifications and functionalizations.

The synthesis of 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic asymmetric synthesis and green chemistry have further enhanced the efficiency of its production, making it more accessible for large-scale applications.

In terms of biological activity, 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide has shown promising results in preliminary studies. It exhibits selective inhibitory effects on certain enzymes and cellular pathways, which could be exploited for therapeutic purposes. For instance, studies have demonstrated its potential as an anti-inflammatory agent and its ability to modulate neurodegenerative pathways, making it a candidate for drug development programs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The compound's structural versatility also extends to its application in agrochemicals. Its ability to interact with specific targets in plant systems has led to investigations into its potential as a herbicide or fungicide. Recent research has focused on optimizing its bioavailability and reducing environmental impact, aligning with the growing demand for sustainable agricultural solutions.

From a materials science perspective, 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide has been explored as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its functional groups enable strong interactions with metal ions, making it suitable for applications in catalysis, gas storage, and sensing technologies.

Recent studies have also delved into the photophysical properties of 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide, revealing its potential as a fluorescent probe for sensing applications. Its ability to emit light upon interaction with specific analytes makes it a valuable tool in analytical chemistry and environmental monitoring.

In conclusion, 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide (CAS No. 959430-09-) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.